Cas no 1261636-30-9 (1-(Difluoromethoxy)isoquinoline)

1-(Difluoromethoxy)isoquinoline structure

1261636-30-9 structure

Product Name:1-(Difluoromethoxy)isoquinoline

CAS No:1261636-30-9

MF:C₁₀H₇F₂NO

MW:195.165489435196

CID:1034529

PubChem ID:71301992

Update Time:2025-07-29

1-(Difluoromethoxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-(Difluoromethoxy)isoquinoline
- STZHAPUBIHSVEB-UHFFFAOYSA-N
- 1261636-30-9
- DB-290886
- DTXSID40744491
- J-503544
- Inchi： 1S/C10H7F2NO/c11-10(12)14-9-8-4-2-1-3-7(8)5-6-13-9/h1-6,10H
- InChI Key： STZHAPUBIHSVEB-UHFFFAOYSA-N
- SMILES： FC(OC1C2C=CC=CC=2C=CN=1)F

Computed Properties

Exact Mass: 195.04957017g/mol
Monoisotopic Mass: 195.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 22.1Å²

1-(Difluoromethoxy)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM145535-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$505	2021-08-05
Chemenu	CM145535-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$***	2023-03-30
Alichem	A189005934-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$431.64	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803251-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	98%	1g	￥3586.00	2024-08-09

1-(Difluoromethoxy)isoquinoline Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

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